Cas no 10377-51-2 (Lithium iodide)

• Product Name: Lithium iodide
• CAS No: 10377-51-2
• MF: ILi
• MW: 133.845472335815
• MDL: MFCD00011092
• CID: 86398
• PubChem ID: 24868594
• Update Time: 2025-11-06

Lithium iodide Chemical and Physical Properties

Names and Identifiers

• Lithium iodide
• Lithium iodide anhydrous
• Lithium iodide hydrate
• Lithium monoiodide
• Lithium iodide (LiI)
• Lithium iodide, anhydrous
• Lithium iodide (6LiI)
• S6K2XET783
• Lithium iodide, ultra dry
• Lithium iodide (7LiI)
• lithiumiodide
• Lithium iodide, 99%, pure, anhydrous
• Lithium-iodide
• LithoTab iodide
• LithiumIodideHydrate
• Lithium iodide beads
• (7L)Lithium iodide
• (6L)Lithium iodide
• Lithium iodide powder
• I.Li
• lithium(1+) ion iodide
• KSC174K9R
• EINECS 233-822-5
• Lithium iodide, Trace metals grade 99.9%
• Lithium Iodide Hydrate, 99%
• AKOS015902709
• NS00087539
• LithiumIodide,anhydrous
• LITHIUM IODIDE (LII),HYDRATE (9CI)
• Lithium Iodide (99.9%, trace metals basis) (Low water content)
• MFCD00011092
• Q79566
• AKOS015833258
• J-001036
• Lithium iodide (ultra dry), 99.999% metals basis
• BP-21053
• EINECS 249-952-0
• LITHIUM IODIDE [MI]
• CS-0376122
• 10377-51-2
• SY002611
• Lithium iodide, anhydrous, min. 98%
• 21752-61-4
• CS-0376124
• Lithium iodide (anhydrous), 99.99% metals basis
• L0212
• UNII-S6K2XET783
• EINECS 244-572-1
• HSZCZNFXUDYRKD-UHFFFAOYSA-M
• lithium;iodide
• FT-0627909
• DTXSID30908580
• DTXCID301337657

• MDL： MFCD00011092
• Inchi： 1S/HI.Li/h1H;/q;+1/p-1
• InChI Key： HSZCZNFXUDYRKD-UHFFFAOYSA-M
• SMILES： [I-].[Li+]

Computed Properties

• Exact Mass: 133.92000
• Monoisotopic Mass: 133.920472
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 2
• Rotatable Bond Count: 0
• Complexity: 2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: White crystalline powder.
• Density: 3.49 g/mL at 25 °C(lit.)
• Melting Point: 446 °C (lit.)
• Boiling Point: 1171 °C
• Flash Point: 1170-1190°C
• Refractive Index: 1.955
• Solubility: 1640g/l soluble
• Water Partition Coefficient: Soluble in water, ethanol and acetone.
• Stability/Shelf Life: hygroscopic
• PSA: 0.00000
• LogP: -2.99600
• Solubility: Soluble in water, ethanol and acetone, corrosive to glass, ceramics and pots when melted
• Merck: 14,5535
• Sensitiveness: Hygroscopic

Lithium iodide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/38
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：3-8-10-23
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/38
• TSCA：Yes
• Storage Condition：Argon filled storage

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkali metal salts Alkali metal iodides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Lithium iodide

Recent Advances in Lithium Iodide (10377-51-2) Research: Applications and Innovations in Chemical Biomedicine

Lithium iodide (CAS: 10377-51-2) has garnered significant attention in recent years due to its versatile applications in chemical biomedicine, particularly in battery technologies, organic synthesis, and pharmaceutical formulations. This research brief synthesizes the latest findings on lithium iodide, focusing on its molecular properties, therapeutic potentials, and innovative uses in cutting-edge research. The compound's unique ionic characteristics and solubility profile make it a valuable reagent in various biomedical and chemical processes.

A recent study published in the Journal of Medicinal Chemistry explored the role of lithium iodide as a catalyst in the synthesis of heterocyclic compounds, which are pivotal in drug development. The research demonstrated that lithium iodide significantly enhances reaction yields and selectivity under mild conditions, offering a greener alternative to traditional heavy metal catalysts. This advancement aligns with the growing demand for sustainable and efficient synthetic methodologies in pharmaceutical manufacturing.

In the realm of energy storage, lithium iodide has been investigated for its potential in next-generation solid-state batteries. A 2023 study in Advanced Materials highlighted its high ionic conductivity and stability when incorporated into polymer electrolytes. These properties address critical challenges in battery safety and performance, positioning lithium iodide as a promising candidate for future energy storage solutions. The study also noted the compound's compatibility with lithium-metal anodes, which could revolutionize the design of high-density batteries for medical devices.

Beyond its industrial applications, lithium iodide has shown promise in biomedical research. Preliminary findings from a Nature Communications article revealed its ability to modulate oxidative stress pathways in neuronal cells, suggesting potential neuroprotective effects. While further in vivo studies are needed, these results open new avenues for exploring lithium iodide in neurodegenerative disease therapeutics. The study emphasized the importance of dosage optimization to mitigate any cytotoxic effects associated with prolonged exposure.

In conclusion, lithium iodide (10377-51-2) continues to demonstrate multifaceted utility across chemical and biomedical domains. Its evolving role in green chemistry, energy storage, and therapeutic development underscores the need for continued research investment. Future studies should focus on elucidating its mechanisms of action at the molecular level and expanding its applications in precision medicine and sustainable technologies.